N-(3-(3-hydroxyquinoxalin-2-yl)phenyl)acetamide
Description
“N-(3-(3-hydroxyquinoxalin-2-yl)phenyl)acetamide” is a chemical compound . It is a derivative of quinoxaline, a nitrogen-containing heterocyclic compound . Quinoxaline and its derivatives have many pharmaceutical and industrial purposes . They can be synthesized by adopting green chemistry principles .
Scientific Research Applications
Antimicrobial Activity
Quinoxaline derivatives, including N-(3-(3-hydroxyquinoxalin-2-yl)phenyl)acetamide, have been recognized for their antimicrobial properties . They are known to exhibit a broad spectrum of activity against various bacteria, fungi, and viruses . This makes them valuable in the development of new antimicrobial agents that could be used to treat infectious diseases, especially in the face of rising antibiotic resistance.
Anticancer Agents
Research has indicated that quinoxaline compounds can play a role in cancer therapy. They have been used to design drugs that target cancerous cells, with some derivatives showing promise in inhibiting tumor growth . The specific compound could potentially be utilized in the synthesis of novel anticancer medications.
Antiviral Treatments
The quinoxaline moiety is significant in the synthesis of drugs aimed at treating viral infections, including HIV/AIDS . Given the ongoing need for effective antiviral drugs, N-(3-(3-hydroxyquinoxalin-2-yl)phenyl)acetamide could contribute to the development of new treatments that help manage or cure viral diseases.
Agricultural Applications
Quinoxalines have been used in the treatment of plant viruses, offering a way to protect crops from viral infections . As such, N-(3-(3-hydroxyquinoxalin-2-yl)phenyl)acetamide could be applied in agricultural settings to enhance plant health and yield.
Neurological Disorders
There is evidence to suggest that quinoxaline derivatives may have therapeutic uses in treating neurological conditions such as schizophrenia . The compound’s ability to interact with various biological targets could make it a candidate for the development of drugs to treat such disorders.
Green Chemistry
The synthesis of quinoxaline derivatives, including N-(3-(3-hydroxyquinoxalin-2-yl)phenyl)acetamide, has been explored using green chemistry approaches . This involves methods that are more environmentally friendly and cost-effective, which is crucial for sustainable scientific research and industrial applications.
properties
IUPAC Name |
N-[3-(3-oxo-4H-quinoxalin-2-yl)phenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O2/c1-10(20)17-12-6-4-5-11(9-12)15-16(21)19-14-8-3-2-7-13(14)18-15/h2-9H,1H3,(H,17,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SWLJMWKLYDMFED-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C2=NC3=CC=CC=C3NC2=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(3-hydroxyquinoxalin-2-yl)phenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(prop-2-yn-1-yl)piperazin-1-yl]-2-{[2-(1H-pyrazol-1-yl)phenyl]amino}ethan-1-one](/img/structure/B2974717.png)
![1-(2,5-dimethoxyphenyl)-3-(p-tolyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide](/img/structure/B2974720.png)
![2-(cinnamylthio)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-amine](/img/structure/B2974724.png)
![1-(tert-butyl)-5-(3-methylbenzyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one](/img/structure/B2974728.png)
![(1R,5S)-6,6-Difluoro-3-oxabicyclo[3.2.0]heptane-2,4-dione](/img/structure/B2974729.png)
![Ethyl 2-(2-(p-tolyl)acetamido)benzo[b]thiophene-3-carboxylate](/img/structure/B2974730.png)
